N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide
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Description
N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H16N2O2S and its molecular weight is 312.39. The purity is usually 95%.
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Scientific Research Applications
Amplification of Phleomycin Activity
Research has explored the use of compounds similar to N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide as amplifiers of phleomycin, an antibiotic, against bacteria like Escherichia coli. Specifically, studies have examined pyridinyl derivatives with strongly basic side chains for this purpose (Brown & Cowden, 1982).
Transformation in Acidic Media
Further research has been conducted on the acid-catalyzed transformations of compounds containing furan rings, like this compound. These studies focus on the structural changes and the formation of new heterocyclic systems under acidic conditions (Stroganova, Vasilin, & Krapivin, 2016).
Synthesis of Fused Heterocycles
The synthesis of fused heterocycles, including those involving furan rings, is another area of interest. This research encompasses the development of new methods for creating complex molecules with potential biological activities (Ergun et al., 2014).
Antimicrobial Activity of Schiff Bases
Another aspect of research involves the synthesis of Schiff bases from heteroaryl pyrazole derivatives, which include furan, thiophene, and pyridine moieties. These compounds are evaluated for their antimicrobial activities against a range of bacteria and fungi, demonstrating the potential of such molecular structures in developing new antimicrobial agents (Hamed et al., 2020).
Properties
IUPAC Name |
N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)furan-2-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H16N2O2S/c20-17(16-6-2-10-21-16)19(9-7-15-5-3-11-22-15)13-14-4-1-8-18-12-14/h1-6,8,10-12H,7,9,13H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPESRNYTXZAPQS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CN(CCC2=CC=CS2)C(=O)C3=CC=CO3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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